Cas no 78950-34-2 (Phenol,3-(trifluoromethyl)-, 1-acetate)
Phenol,3-(trifluoromethyl)-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- Phenol,3-(trifluoromethyl)-, 1-acetate
- [3-(trifluoromethyl)phenyl] acetate
- 3-(TRIFLUOROMETHYL)PHENYL ACETATE
- 3-Acetoxy-1-trifluormethylbenzol
- 3-acetoxy-trifluoromethyl-benzene
- acetic acid,m-CF3 phenyl ester
- m-F3CC6H4OAc
- PC2222
- FT-0676380
- SCHEMBL869141
- AKOS015837980
- DTXSID80380812
- CBAIJJMMUDSHOD-UHFFFAOYSA-N
- MFCD01861206
- 78950-34-2
- InChI=1/C9H7F3O2/c1-6(13)14-8-4-2-3-7(5-8)9(10,11)12/h2-5H,1H
- 3-(TRIFLUOROMETHYL)PHENYLACETATE
-
- MDL: MFCD01861206
- Inchi: 1S/C9H7F3O2/c1-6(13)14-8-4-2-3-7(5-8)9(10,11)12/h2-5H,1H3
- InChI Key: CBAIJJMMUDSHOD-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)OC(C)=O)(F)F
Computed Properties
- Exact Mass: 204.04000
- Monoisotopic Mass: 204.03981395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.63070
Phenol,3-(trifluoromethyl)-, 1-acetate Security Information
- Hazard Statement: Irritant
-
Hazardous Material Identification:
- HazardClass:IRRITANT
Phenol,3-(trifluoromethyl)-, 1-acetate Customs Data
- HS CODE:2915390090
- Customs Data:
China Customs Code:
2915390090Overview:
2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%
Phenol,3-(trifluoromethyl)-, 1-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019119960-500g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 95% | 500g |
$859.86 | 2023-09-01 | |
| Oakwood | -009373 |
3-(Trifluoromethyl)phenylacetate |
78950-34-2 | 009373 |
$0.00 | 2024-07-19 | ||
| Oakwood | 009373 |
3-(Trifluoromethyl)phenylacetate |
78950-34-2 | 009373 |
$0.00 | 2023-04-12 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945473-1g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 1g |
¥1447.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945473-5g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 5g |
¥2690.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1945473-25g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 25g |
¥8738.00 | 2024-07-28 | |
| Crysdot LLC | CD12030844-500g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 95+% | 500g |
$835 | 2024-07-24 | |
| 1PlusChem | 1P005OR4-1g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 1g |
$61.00 | 2025-02-21 | |
| 1PlusChem | 1P005OR4-5g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 5g |
$150.00 | 2025-02-21 | |
| 1PlusChem | 1P005OR4-25g |
3-(Trifluoromethyl)phenyl acetate |
78950-34-2 | 98% | 25g |
$566.00 | 2025-02-21 |
Phenol,3-(trifluoromethyl)-, 1-acetate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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